molecular formula C13H10ClN3 B8347033 6-(-2-chloropyridin-3-yl)-1-methyl-1H-indazole

6-(-2-chloropyridin-3-yl)-1-methyl-1H-indazole

Cat. No.: B8347033
M. Wt: 243.69 g/mol
InChI Key: FFEBJDJTBXQQBW-UHFFFAOYSA-N
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Description

6-(-2-chloropyridin-3-yl)-1-methyl-1H-indazole is a useful research compound. Its molecular formula is C13H10ClN3 and its molecular weight is 243.69 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H10ClN3

Molecular Weight

243.69 g/mol

IUPAC Name

6-(2-chloropyridin-3-yl)-1-methylindazole

InChI

InChI=1S/C13H10ClN3/c1-17-12-7-9(4-5-10(12)8-16-17)11-3-2-6-15-13(11)14/h2-8H,1H3

InChI Key

FFEBJDJTBXQQBW-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=CC(=C2)C3=C(N=CC=C3)Cl)C=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Analogous to the preparation of 5-(2-chloropyridin-3-yl)-1H-indazole,6-(-2-chloropyridin-3-yl)-1-methyl-1H-indazole was prepared by heating the mixture of 6-bromo-1-methyl-1H-indazole (2.0 g, 9.5 mmol), 2-chloro-3-pyridine boronic acid pinacol ester (2.2 g, 9.4 mmol), Pd(PPh3)4 (0.54 g, 0.46 mmol) and 2M aq. Na2CO3 (14 mL, 28 mmol) in 1,4-dioxane (75 mL) under argon atmosphere for 12 h. Upon extractive work-up as discussed in the preparation of 5-(2-chloropyridin-3-yl)-1H-indazole with CH2Cl2 and purification of the concentrate by flash silica gel column chromatography (Combiflash® companion System® with RediSep® silica gel column 40 g, 30-50% EtOAC/hexanes eluting solvent gradient upon dry loading the concentrate absorbed on silica gel) provided 6-(-2-chloropyridin-3-yl)-1-methyl-1H-indazole as a white solid (1.8 g, 77%). 1H NMR (DMSO-d6): δ 8.45 (dd, 1H, J=1.7 and 4.7 Hz), 8.09 (s, 1H), 7.94 (dd, 1H, J=2.0 and 7.6 Hz), 7.82 (d, 1H, J=8.5 Hz), 7.74 (s, 1H), 7.54 (dd, 1H, J=4.7 and 7.6 Hz),7.22 (d, 1H, J=8.5 Hz), 4.06 (s, 3H).LCMS: rt 6.80 min (A), purity 97%, MS (m/e) 244 (MH+)
[Compound]
Name
5-(2-chloropyridin-3-yl)-1H-indazole,6-(-2-chloropyridin-3-yl)-1-methyl-1H-indazole
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2 g
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2.2 g
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14 mL
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75 mL
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0.54 g
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catalyst
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